2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide

• IUPAC Name: 2-methyl-N-(1-oxaspiro[4.4]nonan-3-yl)-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C18H21NO3/c1-12-8-14-9-13(4-5-16(14)22-12)17(20)19-15-10-18(21-11-15)6-2-3-7-18/h4-5,8-9,15H,2-3,6-7,10-11H2,1H3,(H,19,20)
• InChI Key: HVWFAOTXBPKRHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)NC3CC4(CCCC4)OC3
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide, also known as MBNC, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MBNC belongs to the class of spirocyclic compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide is not fully understood, but it is believed to involve the inhibition of various cellular pathways. 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has been shown to inhibit the expression of various genes involved in cancer cell proliferation and survival, leading to the induction of apoptosis. Additionally, 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has been found to inhibit the activation of NF-κB, a transcription factor that plays a critical role in the regulation of inflammation.
Biochemical and Physiological Effects:
2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth and proliferation. Additionally, 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines, leading to a reduction in inflammation. 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has also been found to protect against oxidative stress-induced neuronal damage, suggesting its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has several advantages for lab experiments, including its high purity and yield, as well as its diverse biological activities. It can be easily synthesized and purified, making it suitable for various research applications. However, there are also some limitations to the use of 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its molecular targets. Additionally, the safety and toxicity of 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide have not been fully evaluated, and caution should be exercised when handling this compound.

Future Directions

There are several future directions for the research on 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide. One potential area of investigation is the development of 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide-based anticancer drugs. 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has shown potent anticancer activity in vitro, and further research is needed to evaluate its efficacy in vivo. Additionally, the mechanism of action of 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide needs to be further elucidated to identify its molecular targets. Another potential area of investigation is the development of 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide-based anti-inflammatory and neuroprotective agents. 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has shown promising results in these areas, and further research is needed to evaluate its potential as a therapeutic agent. Overall, 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has significant potential for drug discovery and development, and further research is needed to fully explore its diverse biological activities.

Synthesis Methods

2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide can be synthesized through a multi-step process involving the reaction of 2-methyl-3-bromopentane with benzofuran-5-carboxylic acid. The resulting intermediate is then reacted with oxalyl chloride and subsequently with 1,3-oxathiolane to obtain the final product. The synthesis of 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has been optimized to yield high purity and yield, making it suitable for various research applications.

Scientific Research Applications

2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has shown promising results in various scientific research applications. It has been found to exhibit potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, 2-methyl-N-1-oxaspiro[4.4]non-3-yl-1-benzofuran-5-carboxamide has been studied for its potential as a neuroprotective agent, as it has been found to protect against oxidative stress-induced neuronal damage.